Cas no 130917-92-9 (19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI))

19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI) structure
130917-92-9 structure
Product Name:19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI)
CAS No:130917-92-9
MF:C21H30O2
MW:314.461706638336
CID:158775
PubChem ID:3076365
Update Time:2025-04-19

19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregn-9-ene-3,20-dione,5-methyl-, (5b)-(9CI)
    • (5R,8S,13S,14S,17S)-17-acetyl-5,13-dimethyl-1,2,4,6,7,8,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
    • 130917-92-9
    • DTXSID90926967
    • 19-Norpregn-9-ene-3,20-dione, 5-methyl-, (5-beta)-
    • BRN 4198423
    • 5-Methyl-19-norpregn-9-ene-3,20-dione
    • 19-Norpregn-9-ene-3,20-dione, 5-methyl-, (5beta)-
    • 5-beta-Methyl-19-norpregn-9(10)-ene-3,20-dione
    • Inchi: 1S/C21H30O2/c1-13(22)17-6-7-19-16-8-10-20(2)12-14(23)4-5-18(20)15(16)9-11-21(17,19)3/h16-17,19H,4-12H2,1-3H3/t16-,17-,19+,20-,21-/m1/s1
    • InChI Key: FNFWRTXVYHHWIF-JBYOPCTKSA-N
    • SMILES: O=C(C)[C@H]1CC[C@H]2[C@@H]3CC[C@]4(C)CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 314.2247
  • Monoisotopic Mass: 314.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 443.1°Cat760mmHg
  • Flash Point: 165.3°C
  • Refractive Index: 1.542
  • PSA: 34.14
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